![molecular formula C19H26N2O2S2 B2694313 3,4-dimethyl-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzenesulfonamide CAS No. 952966-42-6](/img/structure/B2694313.png)
3,4-dimethyl-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzenesulfonamide
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Overview
Description
The compound is a derivative of piperidine, which is a six-membered heterocyclic compound containing one nitrogen atom and five carbon atoms . Piperidine derivatives are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, a related compound, {1- [ (thiophen-2-yl)methyl]piperidin-4-yl}methanamine, has a molecular weight of 210.34 and is a liquid at room temperature .Scientific Research Applications
Applications in Photodynamic Therapy
- The compound is utilized in the development of photosensitizers for photodynamic therapy, particularly in cancer treatment. Pişkin, Canpolat, and Öztürk (2020) synthesized a zinc phthalocyanine substituted with benzenesulfonamide derivative groups, including a structure related to 3,4-dimethyl-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzenesulfonamide. This compound exhibited high singlet oxygen quantum yield and good fluorescence properties, making it suitable for Type II photodynamic therapy mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Phospholipase A2 Inhibition
- A study by Oinuma et al. (1991) explored the synthesis and evaluation of substituted benzenesulfonamides, including structures similar to this compound, as potent inhibitors of membrane-bound phospholipase A2. This inhibition is significant for reducing the size of myocardial infarction, showcasing the compound's potential in cardiovascular research (Oinuma et al., 1991).
Carbonic Anhydrase Inhibition
- In medicinal chemistry, benzenesulfonamides with structures similar to this compound have been investigated for their inhibitory effects on human carbonic anhydrases, particularly isoforms I, II, IX, and XII. These studies, conducted by Lolak et al. (2019, 2020), show that these compounds can inhibit carbonic anhydrase, a target for drugs treating glaucoma, epilepsy, obesity, and cancer (Lolak et al., 2019) (Lolak et al., 2020).
Anti-Inflammatory and Antimicrobial Applications
- Research by Ghorab et al. (2017) and Küçükgüzel et al. (2013) explored derivatives of benzenesulfonamides, related to this compound, for potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties. These studies highlight the versatility of the compound in various therapeutic applications (Ghorab et al., 2017) (Küçükgüzel et al., 2013).
Mechanism of Action
Target of action
The compound contains a thiophene ring, which is a common structural motif in many biologically active compounds . Thiophene derivatives have been reported to possess a wide range of therapeutic properties and can interact with various biological targets such as kinases, estrogen receptors, and various enzymes .
Mode of action
The mode of action of thiophene derivatives can vary greatly depending on their specific structure and the biological target they interact with. For example, some thiophene derivatives can act as inhibitors for certain enzymes, blocking their activity and leading to therapeutic effects .
Biochemical pathways
Thiophene derivatives can affect various biochemical pathways depending on their specific targets. For example, if a thiophene derivative acts as a kinase inhibitor, it could affect signal transduction pathways within cells .
Pharmacokinetics
The ADME properties of thiophene derivatives can also vary greatly depending on their specific structure. Some thiophene derivatives might be well absorbed and metabolized by the body, while others might have poor bioavailability .
Result of action
The molecular and cellular effects of thiophene derivatives can include changes in enzyme activity, alterations in signal transduction pathways, and potential therapeutic effects such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, anti-mitotic, anti-microbial, and anti-cancer effects .
Action environment
The action, efficacy, and stability of thiophene derivatives can be influenced by various environmental factors such as pH, temperature, and the presence of other substances. These factors can affect the compound’s solubility, stability, and its ability to reach and interact with its target .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3,4-dimethyl-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O2S2/c1-15-5-6-19(12-16(15)2)25(22,23)20-13-17-7-9-21(10-8-17)14-18-4-3-11-24-18/h3-6,11-12,17,20H,7-10,13-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQYBGIGGYZGBGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)NCC2CCN(CC2)CC3=CC=CS3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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